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Compound of Interest

Compound Name: 5,6-Dimethoxypyrimidin-4-amine

Cat. No.: B105487

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-5,6-dimethoxypyrimidine is an organic compound featuring a pyrimidine core, which is
a foundational structure in various biologically significant molecules, including nucleic acids.[1]
This technical guide provides a comprehensive overview of the known physical characteristics
of 4-Amino-5,6-dimethoxypyrimidine, detailed experimental protocols for its synthesis, and a
discussion of its potential biological significance, supported by visualizations of relevant
chemical and biological processes.

Core Physical and Chemical Characteristics

4-Amino-5,6-dimethoxypyrimidine is a white to off-white crystalline solid.[1] Its chemical
structure is characterized by a pyrimidine ring substituted with an amino group at position 4 and
two methoxy groups at positions 5 and 6.[1] This compound is reported to be soluble in polar
solvents such as water and alcohols.[1]

Quantitative Data Summary
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Property Value Source
CAS Number 5018-45-1 [2]
Molecular Formula CeHoN30:2 [1][2]
Molecular Weight 155.15 g/mol [2]
Appearance WTidte to off-white crystalline 1]

soli

B Soluble in polar solvents (e.g.,
Solubility [1]
water, alcohols)

Experimental Protocols

The synthesis of 4-Amino-5,6-dimethoxypyrimidine can be achieved through various chemical
pathways. Below is a detailed methodology adapted from established synthetic routes for
similar pyrimidine derivatives.

Synthesis of 4-Amino-5,6-dimethoxypyrimidine

Objective: To synthesize high-purity, crystalline 4-amino-5,6-dimethoxypyrimidine.

Materials:

4-amino-6-chloro-5-methoxypyrimidine

Methanol

A suitable base (e.g., sodium methoxide)

Water

t-Butyl methyl ether

Procedure:

e Reaction: 4-amino-6-chloro-5-methoxypyrimidine is reacted with methanol in the presence of
a base. This reaction is typically carried out at a temperature ranging from 20 to 100 °C.
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» Solvent Exchange: The methanolic solvent is then either completely or partially replaced with
water.

o Extraction: The resulting aqueous or aqueous-methanolic solution is extracted with t-butyl
methyl ether.

o Crystallization: The final product, 4-amino-5,6-dimethoxypyrimidine, is crystallized from the t-
butyl methyl ether extract.

Experimental Workflow for Synthesis
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Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-Amino-5,6-
dimethoxypyrimidine.

Potential Biological Significance and Signaling
Pathways
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While specific signaling pathways for 4-Amino-5,6-dimethoxypyrimidine are not extensively
documented, the broader class of aminopyrimidine derivatives has garnered significant interest
in drug discovery, particularly in oncology. Many aminopyrimidine compounds have been
investigated as inhibitors of various protein kinases, which are crucial regulators of cell
signaling pathways implicated in cancer cell proliferation, survival, and metastasis.

Given the structural similarities to known kinase inhibitors, it is plausible that 4-Amino-5,6-
dimethoxypyrimidine could exert anti-cancer effects by targeting key signaling molecules. A
hypothetical mechanism of action could involve the inhibition of a receptor tyrosine kinase
(RTK), leading to the downstream suppression of pro-survival pathways such as the PI3K/Akt
and MAPK/ERK pathways.

Hypothetical Sighaling Pathway Inhibition
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Hypothetical Anti-Cancer Signaling Pathway
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Caption: A diagram showing a hypothetical signaling pathway inhibited by 4-Amino-5,6-
dimethoxypyrimidine.

This guide serves as a foundational resource for professionals engaged in research and
development involving 4-Amino-5,6-dimethoxypyrimidine. The provided data and protocols are
intended to facilitate further investigation into the properties and potential applications of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b105487?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5018-45-1/
https://www.scbt.com/p/4-amino-5-6-dimethoxypyrimidine-5018-45-1
https://www.benchchem.com/product/b105487#4-amino-5-6-dimethoxypyrimidine-physical-characteristics
https://www.benchchem.com/product/b105487#4-amino-5-6-dimethoxypyrimidine-physical-characteristics
https://www.benchchem.com/product/b105487#4-amino-5-6-dimethoxypyrimidine-physical-characteristics
https://www.benchchem.com/product/b105487#4-amino-5-6-dimethoxypyrimidine-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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